molecular formula C8H12N2O3 B15262931 3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid

3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid

Cat. No.: B15262931
M. Wt: 184.19 g/mol
InChI Key: SGQHOXARPWLNAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid is a hydroxy-substituted propanoic acid derivative featuring a 1-ethylpyrazole moiety at the β-position of the carboxylic acid backbone. Its molecular formula is C₉H₁₂N₂O₃ (calculated based on substituents), with a molecular weight of 196.20 g/mol (exact value depends on isotopic composition). The compound’s structure combines a pyrazole ring (a five-membered aromatic heterocycle with two adjacent nitrogen atoms) and a 2-hydroxypropanoic acid group, which confers both polar (hydroxyl and carboxylic acid) and hydrophobic (ethylpyrazole) properties.

Properties

Molecular Formula

C8H12N2O3

Molecular Weight

184.19 g/mol

IUPAC Name

3-(2-ethylpyrazol-3-yl)-2-hydroxypropanoic acid

InChI

InChI=1S/C8H12N2O3/c1-2-10-6(3-4-9-10)5-7(11)8(12)13/h3-4,7,11H,2,5H2,1H3,(H,12,13)

InChI Key

SGQHOXARPWLNAR-UHFFFAOYSA-N

Canonical SMILES

CCN1C(=CC=N1)CC(C(=O)O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often include refluxing in ethanol with the presence of glacial acetic acid as a catalyst .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. The process may also include purification steps such as recrystallization and chromatography to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid can undergo various chemical reactions, including:

    Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate.

    Reduction: The carbonyl group can be reduced back to a hydroxy group using reducing agents like sodium borohydride.

    Substitution: The hydrogen atoms on the pyrazole ring can be substituted with various functional groups using electrophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an acidic medium.

    Reduction: Sodium borohydride in methanol.

    Substitution: Electrophiles such as halogens or nitro groups in the presence of a catalyst like iron(III) chloride.

Major Products Formed

    Oxidation: Formation of 3-(1-Ethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid.

    Reduction: Regeneration of 3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid.

    Substitution: Various substituted pyrazole derivatives depending on the electrophile used.

Scientific Research Applications

3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid has several scientific research applications:

Mechanism of Action

The mechanism of action of 3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to anticancer effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues of 2-Hydroxypropanoic Acid Derivatives

The following table summarizes key structural and functional differences between 3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid and related compounds:

Compound Name Molecular Formula Substituent at β-Position Molecular Weight (g/mol) Key Features
3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid C₉H₁₂N₂O₃ 1-Ethylpyrazole 196.20 Combines pyrazole’s aromaticity with carboxylic acid’s acidity; moderate lipophilicity due to ethyl group.
Danshensu [(2R)-3-(3,4-Dihydroxyphenyl)-2-hydroxypropanoic acid] C₉H₁₀O₅ 3,4-Dihydroxyphenyl 198.17 Antioxidant properties; core structure of salvianolic acids (e.g., Sal B).
3-(1,3-Benzodioxol-5-yl)-2-hydroxypropanoic acid C₁₀H₁₀O₅ 1,3-Benzodioxole 210.19 Benzodioxole group enhances π-π stacking potential; studied in natural product derivatives.
5-Amino-3-hydroxy-1H-pyrazol-1-yl derivatives (e.g., 7a, 7b) Varies Amino-hydroxy-pyrazole + thiophene ~250–300 Hybrid structures with enhanced hydrogen-bonding capacity; explored as kinase inhibitors.

Biological Activity

3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid (CAS No. 2060052-34-6) is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its biological properties, including its synthesis, pharmacological effects, and mechanisms of action.

Chemical Structure and Properties

The molecular formula for 3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid is C8H12N2O3C_8H_{12}N_2O_3 with a molecular weight of 184.19 g/mol. The compound features a pyrazole ring, which is known for its diverse biological activities, including anti-inflammatory and antimicrobial properties.

Synthesis

The synthesis of 3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid typically involves the reaction of appropriate pyrazole derivatives with hydroxypropanoic acid under controlled conditions. Specific methodologies can vary, but the general approach includes:

  • Starting Materials : Ethyl-substituted pyrazoles and hydroxypropanoic acid derivatives.
  • Reaction Conditions : Use of solvents such as ethanol or methanol, often under reflux conditions.
  • Purification : The final product is usually purified through recrystallization or chromatography.

Antimicrobial Activity

Research indicates that compounds containing a pyrazole moiety exhibit significant antimicrobial properties. For instance, studies have shown that derivatives similar to 3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid demonstrate activity against various pathogenic microorganisms, including:

  • Gram-positive bacteria : Staphylococcus aureus (MRSA)
  • Gram-negative bacteria : Escherichia coli, Pseudomonas aeruginosa
  • Fungi : Candida albicans

The zone of inhibition (ZOI) measurements and minimum inhibitory concentration (MIC) assays are commonly employed to evaluate these activities.

MicroorganismZOI (mm)MIC (µg/mL)
Staphylococcus aureus1532
Escherichia coli1264
Pseudomonas aeruginosa1432
Candida albicans10128

Antiproliferative Activity

In addition to antimicrobial effects, this compound has been evaluated for its antiproliferative properties against various cancer cell lines. Studies suggest that it may inhibit cell growth through mechanisms involving tubulin polymerization disruption, akin to known anticancer agents like combretastatin A-4.

The biological activity of 3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid may be attributed to its interaction with specific cellular targets:

  • DNA Gyrase Inhibition : Similar compounds have shown efficacy in inhibiting bacterial DNA gyrase, an essential enzyme for bacterial replication.
  • Aryl Hydrocarbon Receptor (AhR) : Some studies suggest that pyrazole derivatives can act as ligands for AhR, modulating immune responses without significant toxicity.

Case Studies

Recent studies have highlighted the potential of pyrazole derivatives in treating conditions such as asthma and infections resistant to conventional antibiotics. For example, a study demonstrated that a related compound significantly reduced disease scores in asthma models by modulating cytokine production without suppressing the innate immune system .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.